Cas no 1804038-76-3 (6-Hydroxybenzo[d]oxazole-2-acetonitrile)

6-Hydroxybenzo[d]oxazole-2-acetonitrile is a heterocyclic organic compound featuring a benzo[d]oxazole core substituted with a hydroxy group at the 6-position and an acetonitrile moiety at the 2-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both hydroxy and nitrile functional groups enhances its reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. Its stable oxazole ring system contributes to thermal and chemical stability, making it suitable for rigorous synthetic conditions. The compound is valuable in medicinal chemistry for constructing heterocyclic scaffolds with potential biological activity.

6-Hydroxybenzo[d]oxazole-2-acetonitrile structure

1804038-76-3 structure

Product Name:6-Hydroxybenzo[d]oxazole-2-acetonitrile

CAS No:1804038-76-3

MF:C₉H₆N₂O₂

MW:174.156141757965

CID:4818951

Update Time:2025-06-09

6-Hydroxybenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxybenzo[d]oxazole-2-acetonitrile
- Inchi： 1S/C9H6N2O2/c10-4-3-9-11-7-2-1-6(12)5-8(7)13-9/h1-2,5,12H,3H2
- InChI Key： QUOMRBFDOUUZLI-UHFFFAOYSA-N
- SMILES： O1C(CC#N)=NC2C=CC(=CC1=2)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 235
XLogP3: 1.1
Topological Polar Surface Area: 70

6-Hydroxybenzo[d]oxazole-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081003234-250mg	6-Hydroxybenzo[d]oxazole-2-acetonitrile	1804038-76-3	98%	250mg	$5,051.35	2022-04-02
Alichem	A081003234-500mg	6-Hydroxybenzo[d]oxazole-2-acetonitrile	1804038-76-3	98%	500mg	$7,208.51	2022-04-02
Alichem	A081003234-1g	6-Hydroxybenzo[d]oxazole-2-acetonitrile	1804038-76-3	98%	1g	$13,007.81	2022-04-02

6-Hydroxybenzo[d]oxazole-2-acetonitrile Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 6-Hydroxybenzo[d]oxazole-2-acetonitrile

Comprehensive Overview of 6-Hydroxybenzo[d]oxazole-2-acetonitrile (CAS No. 1804038-76-3): Properties, Applications, and Research Insights

6-Hydroxybenzo[d]oxazole-2-acetonitrile (CAS No. 1804038-76-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and material science research. This benzoxazole derivative features a unique molecular scaffold combining a hydroxyl group and acetonitrile moiety, making it valuable for designing bioactive molecules. Recent studies highlight its role as a building block in synthesizing fluorescent probes and enzyme inhibitors, aligning with the growing demand for small-molecule therapeutics and organic electronics materials.

The compound's structural versatility allows modifications at multiple sites, addressing key challenges in drug discovery such as improving bioavailability and target selectivity. Researchers are particularly interested in its potential applications for neurodegenerative disease research, where benzoxazole cores show promise in modulating protein aggregation. With the rise of AI-assisted molecular design, compounds like 6-Hydroxybenzo[d]oxazole-2-acetonitrile are frequently analyzed for QSAR modeling and virtual screening workflows.

From a synthetic chemistry perspective, this compound exemplifies advancements in green chemistry approaches. Its preparation often involves catalyzed cyclization reactions that minimize waste generation—a critical consideration given increasing focus on sustainable synthesis. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research-grade material.

Industrial interest in 6-Hydroxybenzo[d]oxazole-2-acetonitrile correlates with broader trends in precision medicine and functional materials. Patent analyses reveal its incorporation in OLED materials for improved electroluminescence efficiency, while academic publications demonstrate utility in developing PET tracers for diagnostic imaging. The compound's photophysical properties are being optimized for applications ranging from bioimaging to solar cell technologies.

Quality control protocols for CAS No. 1804038-76-3 emphasize strict chromatographic purity standards due to its frequent use in sensitive biological assays. Storage recommendations typically specify anhydrous conditions at -20°C to preserve the nitrile group's reactivity. Suppliers increasingly provide custom synthesis services to meet demand for isotope-labeled or fluorinated derivatives used in mechanistic studies.

Emerging research explores the compound's metal-chelating capabilities, with potential applications in catalytic systems and sensor development. Computational chemistry studies suggest that the oxazole-acetonitrile framework could serve as a hydrogen bond acceptor in supramolecular chemistry. These diverse applications position 6-Hydroxybenzo[d]oxazole-2-acetonitrile as a multifaceted tool in contemporary chemical research.

The compound's safety profile has been evaluated through standard in vitro toxicity assays, showing favorable results for research applications. Proper handling requires standard laboratory PPE, particularly when working with powdered forms. Environmental fate studies indicate moderate biodegradability, prompting development of benign synthetic routes to enhance sustainability.

Market analysis indicates steady growth in demand for high-purity benzoxazole derivatives, driven by pharmaceutical R&D and advanced material sectors. Technical documents for CAS No. 1804038-76-3 frequently cite applications in kinase inhibitor development and polymer additives. The compound's structure-activity relationships continue to be refined through collaborative studies between computational and experimental chemists.